Characteristic components in TCM Standards
  • Cinnamic Acid
    Cinnamic Acid
    • Cat. No.:
    • B041478
    • CAS No.:
    • 140-10-3
    • Molecular Formula:
    • C9H8O2
    • Molecular Weight:
    • 148.16 g/mol
    Description
    Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styre...
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  • Methyl acetoacetate
    Methyl acetoacetate
    • Cat. No.:
    • B041497
    • CAS No.:
    • 105-45-3
    • Molecular Formula:
    • C5H8O3
    • Molecular Weight:
    • 116.11 g/mol
    Description
    Methyl acetoacetate appears as a clear colorless liquid. Flash point 158 °F. Denser than water and slightly soluble in water. Vapors heavier than air.
    Methylacetoacetic acid is an oxo carboxylic acid.
    stru...
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  • Benzylideneacetone
    Benzylideneacetone
    • Cat. No.:
    • B049655
    • CAS No.:
    • 122-57-6
    • Molecular Formula:
    • C10H10O
    • Molecular Weight:
    • 146.19 g/mol
    Description
    Trans-benzylideneacetone is the trans-isomer of benzylideneacetone. It acts as an inhibitor of the enzyme phospholipase A2 (EC 3.1.1.4) of insects like diamond back moth. It has a role as a flavouring agent, a f...
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  • Macranthoidin B
    Macranthoidin B
    • Cat. No.:
    • B1139210
    • CAS No.:
    • 136849-88-2
    • Molecular Formula:
    • C65H106O32
    • Molecular Weight:
    • 1399.5 g/mol
    Description
    Macranthoidin B is a triterpenoid saponin.
    from flowers of Lonicera macranthoides Hand;  structure given in first source
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  • Ethylparaben
    Ethylparaben
    • Cat. No.:
    • B1671687
    • CAS No.:
    • 120-47-8
    • Molecular Formula:
    • C9H10O3
    • Molecular Weight:
    • 166.17 g/mol
    Description
    Ethylparaben is an ethyl ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with ethanol, It has a role as an antimicrobial food preservative, an antifungal agent, a plant...
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  • Ethyl pyruvate
    Ethyl pyruvate
    • Cat. No.:
    • B1671689
    • CAS No.:
    • 617-35-6
    • Molecular Formula:
    • C5H8O3
    • Molecular Weight:
    • 116.11 g/mol
    Description
    Ethyl pyruvate is an oxo carboxylic acid.
    CTI-01 (ethyl pyruvate) is a novel anti-inflammatory agent for the treatment of critical inflammatory conditions. CTI-01 shows a potent anti-inflammatory and tissue ...
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  • Ethyl 3-Hydroxybutyrate
    Ethyl 3-Hydroxybutyrate
    • Cat. No.:
    • B7766542
    • CAS No.:
    • 35608-64-1
    • Molecular Formula:
    • C6H12O3
    • Molecular Weight:
    • 132.16 g/mol
    Description
    Ethyl 3-hydroxybutyrate is a clear colorless liquid. (NTP, 1992)
    Ethyl 3-hydroxybutyrate is the fatty acid ethyl ester of 3-hydroxybutyric acid. It has a role as a metabolite. It is functionally related to a ...
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  • Harpagide
    Harpagide
    • Cat. No.:
    • B7782904
    • CAS No.:
    • Molecular Formula:
    • C15H24O10
    • Molecular Weight:
    • 364.34 g/mol
    Description
    Harpagide is a natural product found in Scrophularia leucoclada, Scrophularia variegata, and other organisms with data available.
    See also: Harpagophytum zeyheri root (part of)....
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  • Oleandrin
    Oleandrin
    • Cat. No.:
    • B7782915
    • CAS No.:
    • 1315607-79-4
    • Molecular Formula:
    • C32H48O9
    • Molecular Weight:
    • 576.7 g/mol
    Description
    Oleandrin is a steroid saponin that consists of oleandrigenin having a 2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl residue attached to the oxygen function at position 3. It is a cardenolide glycoside, a...
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  • Helicide
    Helicide
    • Cat. No.:
    • B10789413
    • CAS No.:
    • Molecular Formula:
    • C13H16O7
    • Molecular Weight:
    • 284.26 g/mol
    Description
    Helicid is a glycoside.
    Helicide has been reported in Helicia nilagirica, Canella winterana, and Citrullus colocynthis with data available.
    structure given in first source...
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